4-Chloro-7-methoxy-2-(1H-pyrazol-1-yl)quinoline

• CAS No.: 918662-51-8
• Molecular Formula: C13H10ClN3O
• Molecular Weight: 259.69 g/mol
• IUPAC Name: 4-chloro-7-methoxy-2-pyrazol-1-ylquinoline
• InChI: InChI=1S/C13H10ClN3O/c1-18-9-3-4-10-11(14)8-13(16-12(10)7-9)17-6-2-5-15-17/h2-8H,1H3
• InChI Key: LRQYVYOFGDRVTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=CC(=N2)N3C=CC=N3)Cl

Description

4-Chloro-7-methoxy-2-(1H-pyrazol-1-yl)quinoline is a useful research compound. Its molecular formula is C13H10ClN3O and its molecular weight is 259.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Solid pyrazole (3.2 g, 47.36 mmol, 3.0 equiv.) was heated and melted at 80° C. Then solid 2,4-Dichloro-7-methoxy-quinoline (3.6 g, 15.78 mmol, 1.0 equiv.) was added and the mixture was then heated to 115° C. fo 3 h. Then the mixture was cooled to rt and purified by flash chromatography (20% ethyl acetate/hexane) to give 4-Chloro-7-methoxy-2-pyrazol-1-yl-quinoline (2.3 g, 8.88 mmol, 56% yield) as white solid. 1H NMR (CDCl3): 8.77 (d, 1 H, J=2.8 Hz); 8.18 (s, 1H); 8.10 (d, 1 H, J=9.2 Hz); 7.79 (s, 1H); 7.38 (d, 1 H, J=2.8 Hz); 7.23 (dd, 1 H, J=2.0, 8.8 Hz); 6.53-6.52 (m, 1H); 3.98 (s, 3H). MS m/z 260 (M++H).